N-(3,4-dichlorophenyl)-2-[2-(1,3-dioxo-1,3-dihydro-2H-inden-2-ylidene)-4-hydroxyquinolin-1(2H)-yl]acetamide

• Molecular Formula: C26H16Cl2N2O4
• Molecular Weight: 491.3 g/mol
• IUPAC Name: N-(3,4-dichlorophenyl)-2-[2-(1-hydroxy-3-oxoinden-2-yl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C26H16Cl2N2O4/c27-18-10-9-14(11-19(18)28)29-23(32)13-30-20-8-4-3-7-17(20)22(31)12-21(30)24-25(33)15-5-1-2-6-16(15)26(24)34/h1-12,33H,13H2,(H,29,32)
• InChI Key: OFCYWALMMJPMEA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(C2=O)C3=CC(=O)C4=CC=CC=C4N3CC(=O)NC5=CC(=C(C=C5)Cl)Cl)O

Description

Dichlofluanid , is a synthetic organic compound. Let’s break down its structure:

• The core structure consists of a quinoline ring system with a hydroxy group and an indene moiety.
• The phenyl group at the N-position is dichlorinated.

Preparation Methods

Synthetic Routes::

Condensation Reaction:

Industrial Production::

• Dichlofluanid is industrially produced using the above synthetic route.
• Large-scale production ensures consistent quality for agricultural and industrial applications.

Chemical Reactions Analysis

Oxidation: Dichlofluanid is stable under normal conditions and does not readily undergo oxidation.

Hydrolysis: It is hydrolytically stable.

Substitution: No significant substitution reactions are reported.

Common Reagents: Sodium hydroxide, ethanol.

Major Products: Dichlofluanid itself is the major product.

Scientific Research Applications

Dichlofluanid finds applications in various fields:

Agriculture: It is used as a fungicide to control fungal diseases in crops (e.g., grapes, apples, and vegetables).

Wood Preservation: Dichlofluanid protects wood against decay fungi.

Industrial Coatings: It is used in coatings to prevent microbial growth.

Antimicrobial Properties: Research explores its potential antimicrobial effects.

Mechanism of Action

• Dichlofluanid inhibits fungal cell respiration by interfering with mitochondrial function.
• It disrupts energy production, leading to fungal cell death.

Comparison with Similar Compounds

• Dichlofluanid’s unique structure sets it apart from other fungicides.
• Similar Compounds: Captan, Folpet, and Mancozeb.